Cas no 56476-95-0 (2H-Tetrazole, 2-phenyl-)

• Product Name: 2H-Tetrazole, 2-phenyl-
• CAS No: 56476-95-0
• MF: C₇H₆N₄
• MW: 146.14934015274
• CID: 381550
• PubChem ID: 285116
• Update Time: 2025-04-19

2H-Tetrazole, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole, 2-phenyl-
• 2-phenyltetrazole
• 2-Phenyl-2H-tetrazol
• 2-phenyl-2H-tetrazole
• 2-Phenyltetrazol
• AC1L62DN
• AC1Q4XAB
• AG-K-79633
• AR-1E4851
• NSC141849
• SureCN2211763
• NSC-141849
• DTXSID30301214
• AKOS037487907
• SCHEMBL2211763
• 56476-95-0

• Inchi： 1S/C7H6N4/c1-2-4-7(5-3-1)11-9-6-8-10-11/h1-6H
• InChI Key： QLDFMNWSPWEFIM-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)N=NC=N1

Computed Properties

• Exact Mass: 146.05938
• Monoisotopic Mass: 146.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 288.7°C at 760 mmHg
• Flash Point: 128.4°C
• Refractive Index: 1.682
• PSA: 43.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives